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Compound of Interest

Compound Name:
Ethyl 2-aminooxazole-5-

carboxylate

Cat. No.: B053176 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like Ethyl 2-aminooxazole-5-carboxylate are paramount for

ensuring laboratory safety and environmental protection. This guide provides a step-by-step

procedure for the safe disposal of this compound, based on available safety data.

Hazard Profile and Safety Precautions
Ethyl 2-aminooxazole-5-carboxylate is classified as a hazardous substance. According to

safety data sheets, it can cause skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[1] The Globally Harmonized System (GHS) pictogram

associated with this chemical is the GHS07, indicating it is harmful.[2]

Personal Protective Equipment (PPE) is mandatory when handling this compound. This

includes:

Eye Protection: Wear safety glasses with side-shields or chemical goggles.[1]

Hand Protection: Use chemical-impermeable gloves.[1]

Body Protection: Wear a lab coat or other suitable protective clothing.[1]

Respiratory Protection: In case of insufficient ventilation or dust formation, use a NIOSH-

approved respirator.[1][3]
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Step-by-Step Disposal Procedure
Disposal of Ethyl 2-aminooxazole-5-carboxylate and its containers must be conducted

through an appropriate treatment and disposal facility, adhering to all applicable local, regional,

and national laws and regulations.[1][3]

Collection:

Collect waste material in a suitable, properly labeled, and tightly closed container to await

disposal.[1]

Ensure the container is compatible with the chemical.

Storage:

Store waste containers in a cool, dry, and well-ventilated area.[1]

Keep waste containers away from incompatible materials, such as strong oxidizing agents,

and sources of ignition.[1][3]

The storage area should be locked up.[1]

Disposal:

The primary disposal method is to hand over the waste to a licensed professional waste

disposal service.

Do not dispose of this chemical into the environment, sewers, or water systems.

Accidental Release Measures
In the event of a spill or leak, follow these procedures:

Evacuate: Keep unnecessary personnel away from the spill area.[1]

Ventilate: Ensure adequate ventilation in the affected area.[1]

Containment: Prevent further leakage or spillage if it is safe to do so.[3]
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Clean-up:

Use spark-proof tools and explosion-proof equipment.[1]

For solid spills, carefully sweep or scoop up the material and place it into a suitable

container for disposal. Avoid generating dust.[1][3]

Clean the contaminated surface thoroughly.[3]

Disposal of Contaminated Materials: All materials used for clean-up should be collected and

disposed of as hazardous waste.

Quantitative Data Summary
Currently, publicly available safety data sheets for Ethyl 2-aminooxazole-5-carboxylate do

not specify quantitative limits for disposal. The guiding principle is that all waste containing this

chemical should be treated as hazardous waste.

Parameter Value Source

GHS Hazard Statements H315, H319, H335 [1][2]

GHS Precautionary - Disposal P501 [1][2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Ethyl
2-aminooxazole-5-carboxylate.
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Start: Have Ethyl
2-aminooxazole-5-carboxylate

waste?

Wear appropriate PPE:
- Safety glasses

- Chemical-resistant gloves
- Lab coat

Collect waste in a
- Labeled

- Tightly closed
- Compatible container

Is there a spill?

Follow Accidental Release Measures:
- Evacuate & Ventilate

- Contain spill
- Clean with non-sparking tools
- Collect contaminated materials

Yes

Store waste container in a
- Cool, dry, well-ventilated area

- Away from incompatibles
- Locked up

No

Arrange for disposal via
- Licensed professional waste

  disposal service

End: Waste properly disposed

Click to download full resolution via product page

Caption: Disposal workflow for Ethyl 2-aminooxazole-5-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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